Cas no 3095-38-3 (3,5-Dimethyl-4-nitrobenzoic acid)

3,5-Dimethyl-4-nitrobenzoic acid structure
3095-38-3 structure
Product Name:3,5-Dimethyl-4-nitrobenzoic acid
CAS No:3095-38-3
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00014699
CID:84610
PubChem ID:249413
Update Time:2025-04-18

3,5-Dimethyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-nitrobenzoic acid
    • 4-Nitro-3,5-dimethylbenzoic acid
    • 1-nitro-2,6-dimethylbenzoic acid
    • 3,5-dimethyl-4-nitrobenzenecarboxylic acid
    • 3,5-Dimethyl-4-nitro-benzoesaeure
    • 3,5-dimethyl-4-nitro-benzoic acid
    • 3,5-methyl-4-nitrobenzoic acid
    • 4-Nitro-symm.-m-xylylsaeure
    • NSC67705
    • NCIOpen2_000224
    • 3,5-DIMETHYL-4-NITROBENZOICACID
    • CS-0206008
    • AE-641/00552039
    • NSC-67705
    • A876059
    • AKOS003245291
    • 3095-38-3
    • Benzoic acid, 3,5-dimethyl-4-nitro-
    • 4-nitromesitylenic acid
    • FT-0614680
    • Benzoic acid,5-dimethyl-4-nitro-
    • AS-30243
    • MFCD00014699
    • Oprea1_415284
    • SCHEMBL347935
    • DTXSID00290267
    • STK733937
    • DB-339034
    • DTXCID20241413
    • MDL： MFCD00014699
    • Inchi： 1S/C9H9NO4/c1-5-3-7(9(11)12)4-6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12)
    • InChI Key： RBAVFNOGEPCOQI-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)C(=C(C)C=1)[N+](=O)[O-])=O
    • BRN： 1965772

Computed Properties

  • Exact Mass: 195.05300
  • Monoisotopic Mass: 195.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 83.1A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.333
  • Melting Point: 221-223°C
  • Boiling Point: 356.5°Cat760mmHg
  • Flash Point: 157.9°C
  • Refractive Index: 1.59
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 83.12000
  • LogP: 2.43300
  • Solubility: Not available

3,5-Dimethyl-4-nitrobenzoic acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

3,5-Dimethyl-4-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Dimethyl-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D462328-5mg
3,5-Dimethyl-4-nitrobenzoic Acid
 3095-38-3
5mg
 $ 50.00 2022-06-05
TRC
D462328-10mg
3,5-Dimethyl-4-nitrobenzoic Acid
 3095-38-3
10mg
 $ 70.00 2022-06-05
TRC
D462328-50mg
3,5-Dimethyl-4-nitrobenzoic Acid
 3095-38-3
50mg
 $ 250.00 2022-06-05
Fluorochem
219356-250mg
3,5-Dimethyl-4-nitrobenzoic acid
 3095-38-3 95%
250mg
 ￡30.00 2022-03-01
Alichem
A010007534-250mg
3,5-Dimethyl-4-nitrobenzoic acid
 3095-38-3 97%
250mg
 $475.20 2023-09-02
Alichem
A010007534-500mg
3,5-Dimethyl-4-nitrobenzoic acid
 3095-38-3 97%
500mg
 $823.15 2023-09-02
Alichem
A010007534-1g
3,5-Dimethyl-4-nitrobenzoic acid
 3095-38-3 97%
1g
 $1564.50 2023-09-02
Fluorochem
219356-1g
3,5-Dimethyl-4-nitrobenzoic acid
 3095-38-3 95%
1g
 ￡60.00 2022-03-01
abcr
AB171658-1 g
3,5-Dimethyl-4-nitrobenzoic acid, 97%; .
 3095-38-3 97%
1 g
 €90.00 2023-07-20
abcr
AB171658-5 g
3,5-Dimethyl-4-nitrobenzoic acid, 97%; .
 3095-38-3 97%
5 g
 €241.00 2023-07-20

3,5-Dimethyl-4-nitrobenzoic acid Production Method

3,5-Dimethyl-4-nitrobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3095-38-3)3,5-Dimethyl-4-nitrobenzoic acid
Order Number:A876059
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:48
Price ($):921.0
Email:sales@amadischem.com

3,5-Dimethyl-4-nitrobenzoic acid Related Literature

Related Categories

3095-38-3 (3,5-Dimethyl-4-nitrobenzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3095-38-3)3,5-Dimethyl-4-nitrobenzoic acid
A876059
Purity:99%
Quantity:25g
Price ($):921.0
Email